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Compound of Interest

Compound Name: 3,5-Diiodopyridine

Cat. No.: B1353092

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Diiodopyridine is a halogenated heterocyclic compound of significant interest in medicinal
chemistry and materials science. Its utility as a building block in the synthesis of novel
pharmaceuticals, particularly as a scaffold for developing contrast agents for medical imaging,
is well-documented. The presence of two iodine atoms on the pyridine ring provides radiopacity
and offers reactive sites for further functionalization through various cross-coupling reactions.
This technical guide provides a comprehensive overview of the core physical properties of 3,5-
diiodopyridine, detailed experimental protocols for their determination, and visualizations of
key synthetic workflows.

Core Physical Properties

The fundamental physical characteristics of 3,5-diiodopyridine are summarized in the table
below. These properties are crucial for its handling, storage, and application in synthetic
chemistry.
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Property Value Reference(s)
Molecular Formula CsHslz2N [1]

Molecular Weight 330.89 g/mol [1]
Appearance Grey solid [2]

Melting Point 172 °C [1112]

Boiling Point 317 °C at 760 mmHg [1][2]

Density 2.609 g/cm3 [2]

Flash Point 154 °C [2]

Predicted pKa 1.18 £ 0.20 [2]

Storage Conditions 2-8°C, sealed, dry [1]

Solubility Profile

Quantitative solubility data for 3,5-diiodopyridine in common organic solvents is not
extensively available in the public domain. However, based on the known solubility of
analogous di-substituted pyridines, a qualitative solubility profile can be inferred. It is strongly
recommended that researchers experimentally verify the solubility in their specific solvent
systems.
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Analogous Compound

Solvent Qualitative Solubility
Data
3,5-Dibromopyridine is
Water Insoluble ) ]
insoluble in water.[3][4]
3,5-Dibromopyridine is soluble
Chloroform Soluble )
in chloroform.[4]
3,5-Dibromopyridine is soluble
Methanol Soluble )
in methanol.[4]
) 3,5-Difluoro-4-iodopyridine is
Dichloromethane Soluble o
soluble in dichloromethane.[1]
3,5-Dichloropyridine is soluble
Ethyl Acetate Soluble )
in ethyl acetate.[5]
Halogenated pyridines often
Toluene Likely Soluble exhibit solubility in aromatic
hydrocarbons.
Typically, polar compounds like
Hexane Sparingly Soluble to Insoluble pyridines have limited solubility

in non-polar alkanes.

Experimental Protocols

Detailed methodologies for determining key physical properties are provided below. These
protocols are standard procedures in organic chemistry laboratories.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid 3,5-diiodopyridine
transitions to a liquid.

Materials:

¢ 3,5-Diiodopyridine sample
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for pulverizing crystals)

Procedure:

Ensure the 3,5-diiodopyridine sample is dry and finely powdered. If necessary, gently crush
the crystals using a mortar and pestle.

o Pack the capillary tube with the sample to a height of 2-3 mm by tapping the sealed end on a
hard surface.

o Place the packed capillary tube into the heating block of the melting point apparatus.
o Set the heating rate to a rapid setting to obtain an approximate melting point.

o Allow the apparatus to cool below the approximate melting point.

e Prepare a new capillary tube with the sample.

e Set the heating rate to 1-2 °C per minute to ensure accurate determination.

o Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes a clear liquid (T2). The melting point range is T1-T2. For a
pure compound, this range should be narrow (0.5-2 °C).[5][6]

Solubility Determination (Qualitative)

Objective: To qualitatively assess the solubility of 3,5-diiodopyridine in various solvents.
Materials:
o 3,5-Diiodopyridine sample

» A selection of solvents (e.g., water, methanol, chloroform, ethyl acetate, hexane)
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e Small test tubes
e Spatula
» Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of 3,5-diiodopyridine into a clean, dry test tube.
e Add 1 mL of the chosen solvent to the test tube.

 Vigorously agitate the mixture for 1-2 minutes using a vortex mixer or by flicking the test
tube.

o Observe the mixture. If the solid completely disappears, it is considered soluble. If some
solid remains, it is partially soluble or insoluble. If no apparent change occurs, it is insoluble.

o Repeat the procedure for each solvent to be tested.

Synthetic and Reaction Workflows

3,5-Diiodopyridine is a versatile substrate for various organic reactions, particularly palladium-
catalyzed cross-coupling reactions. The following diagrams illustrate typical experimental
workflows.
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General Workflow for Suzuki-Miyaura Coupling

1. Add 3,5-diiodopyridine,
boronic acid, base (e.g., K2CO3),
and solvent (e.g., Toluene/H20)
to a reaction flask.

l

2. Degas the mixture by
bubbling with an inert gas
(e.g., Argon) for 15-30 min.

'

3. Add Palladium catalyst
(e.g., Pd(PPh3)4) under
inert atmosphere.

l

4. Heat the reaction mixture
(e.g., 80-100 °C) and monitor
progress by TLC or LC-MS.

l

5. Cool to room temperature,
add water, and extract with
an organic solvent (e.qg., Ethyl Acetate).

'

6. Dry the organic layer
(e.g., over Na2S04), filter,
and concentrate in vacuo.

7. Purify the crude product

by column chromatography.

Click to download full resolution via product page

Caption: Suzuki-Miyaura Coupling Workflow.
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General Workflow for Heck Coupling

1. Add 3,5-diiodopyridine,
alkene, base (e.g., Et3N),
and solvent (e.g., DMF)
to a reaction flask.

:

2. Degas the mixture by
bubbling with an inert gas
(e.g., Argon) for 15-30 min.

.

3. Add Palladium catalyst
(e.g., Pd(OACc)2) and ligand
(e.g., PPh3) under inert atmosphere.

l

4. Heat the reaction mixture
(e.g., 100-120 °C) and monitor
progress by TLC or GC-MS.

l

5. Cool to room temperature,
filter off precipitated salts,
and dilute with water.

y

6. Extract the aqueous mixture
with an organic solvent
(e.g., Ethyl Acetate).

'

7. Dry the organic layer,
filter, and concentrate.

8. Purify the crude product

by column chromatography.

Click to download full resolution via product page

Caption: Heck Coupling Reaction Workflow.
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Conclusion

This technical guide provides essential physical property data and standardized experimental
protocols for 3,5-diiodopyridine. While some data, particularly quantitative solubility, remains
to be fully elucidated in the literature, the information and workflows presented here offer a
solid foundation for researchers and professionals working with this important synthetic
intermediate. Adherence to the outlined experimental procedures will ensure accurate and
reproducible results in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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